Cas no 2137854-77-2 (2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonyl fluoride)

• Product Name: 2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonyl fluoride
• CAS No: 2137854-77-2
• MF: C₇H₃F₅O₃S
• MW: 262.153938531876
• CID: 5829077
• PubChem ID: 165453363
• Update Time: 2025-06-08

2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728320
• 2-fluoro-3-(trifluoromethoxy)benzene-1-sulfonyl fluoride
• 2137854-77-2
• 2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonyl fluoride

• Inchi： 1S/C7H3F5O3S/c8-6-4(15-7(9,10)11)2-1-3-5(6)16(12,13)14/h1-3H
• InChI Key： CXSSCKAXKJQGRX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1F)OC(F)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 261.97230594g/mol
• Monoisotopic Mass: 261.97230594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonyl fluoride

Introduction to 2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonyl fluoride (CAS No. 2137854-77-2)

2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2137854-77-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The presence of both fluoro and trifluoromethoxy substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The fluoro group, characterized by its high electronegativity, can significantly influence the reactivity and metabolic stability of pharmaceutical compounds. In particular, fluorine atoms are frequently incorporated into drug molecules to enhance binding affinity, improve pharmacokinetic profiles, and increase resistance to enzymatic degradation. The trifluoromethoxy group, on the other hand, contributes to lipophilicity and can modulate metabolic pathways, further enhancing the biological activity of the parent molecule. Together, these substituents make 2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonyl fluoride a promising building block for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new sulfonyl fluoride derivatives for their potential applications in medicine and agriculture. Sulfonyl fluorides are known for their ability to act as leaving groups in nucleophilic substitution reactions, facilitating the construction of complex molecular architectures. This property has been exploited in the synthesis of various bioactive compounds, including herbicides, fungicides, and pharmaceuticals. The compound’s structure also suggests its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems prevalent in many drug candidates.

One of the most compelling aspects of 2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonyl fluoride is its role as a precursor in the synthesis of fluorinated sulfonyl chlorides or carboxylic acids through nucleophilic aromatic substitution or hydrolysis. These derivatives can then be further functionalized to produce a wide range of pharmacologically relevant molecules. For instance, researchers have utilized similar scaffolds to develop inhibitors targeting enzymes involved in cancer metabolism or inflammatory pathways. The introduction of fluorine atoms into these inhibitors often enhances their binding affinity and selectivity, leading to more effective therapeutic outcomes.

Recent advancements in computational chemistry have also highlighted the importance of 2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonyl fluoride in virtual screening campaigns. Its unique structural features make it an attractive candidate for docking studies aimed at identifying new drug targets. By leveraging high-throughput virtual screening techniques, researchers can rapidly assess the potential interactions between this compound and biological macromolecules, accelerating the discovery process. Moreover, machine learning models have been trained on datasets containing sulfonyl fluoride derivatives to predict their biological activity, providing insights into how modifications at the fluoro and trifluoromethoxy positions can optimize potency and selectivity.

The agrochemical industry has also recognized the significance of sulfonyl fluoride intermediates like 2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonyl fluoride. Fluorinated herbicides are known for their broad spectrum activity and environmental persistence, making them effective against a wide range of weeds while maintaining crop safety. The compound’s ability to serve as a precursor for such herbicides underscores its importance in sustainable agriculture. Additionally, its role in synthesizing fungicides with enhanced efficacy against resistant strains has been explored, contributing to global food security efforts.

In terms of synthetic methodologies, 2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonyl fluoride can be synthesized through multi-step processes involving fluorination and methoxylation reactions on a suitable aromatic precursor. Advanced techniques such as electrochemical fluorination or photoredox catalysis have been employed to achieve regioselective functionalization at the desired positions. These synthetic strategies not only highlight the compound’s versatility but also demonstrate the growing sophistication of modern organic synthesis. Efforts are ongoing to develop more efficient and environmentally benign routes to this intermediate, aligning with global trends toward green chemistry principles.

The pharmacological potential of derivatives derived from 2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonyl fluoride continues to be explored across various therapeutic areas. For example, researchers have investigated its utility in developing kinase inhibitors targeting pathways implicated in cancer progression. The combination of fluoro and trifluoromethoxy groups often enhances binding interactions with protein targets due to their ability to modulate electronic distributions and steric hindrance around critical residues. Preclinical studies have shown promising results with such inhibitors in animal models, paving the way for further clinical development.

Another area where this compound has shown promise is in the development of antiviral agents. The unique electronic properties conferred by its substituents make it an excellent scaffold for designing molecules that can interfere with viral replication cycles. By targeting key enzymes or receptors involved in viral entry or assembly, derivatives of 2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonyl fluoride could offer new strategies for combating emerging infectious diseases. Collaborative efforts between academia and industry are now focused on optimizing these derivatives for clinical use through structure-based drug design approaches.

The growing interest in fluorinated compounds is also driven by their favorable pharmacokinetic profiles. Fluorine atoms can influence solubility、metabolism、and excretion rates，all critical factors determining a drug’s efficacy and safety。The presence of both fluoro and trifluoromethoxy groups in 2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonyl fluoride suggests it may impart desirable properties such as improved oral bioavailability or prolonged circulation time upon further derivatization。These attributes are highly valued by pharmaceutical companies seeking to develop next-generation therapeutics with enhanced patient compliance。

In conclusion,2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonyl fluoride (CAS No。2137854–77–2) represents a significant advancement in synthetic chemistry with far-reaching implications for pharmaceuticals、agrochemicals、and materials science。Its unique structural features、reactivity patterns、and potential applications make it a cornerstone intermediate for developing innovative solutions across multiple industries。As research continues to uncover new methodologies for its synthesis and utilization，this compound is poised to play an increasingly pivotal role in shaping future breakthroughs。By harnessing its capabilities through interdisciplinary collaboration，scientists can drive progress toward safer、more effective interventions that address global challenges。